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This in-depth technical guide provides a comprehensive overview of the core physical

properties of cobalt tungsten carbide (WC-Co), a composite material renowned for its

exceptional hardness and toughness.[1][2][3] By varying the cobalt binder content and tungsten

carbide grain size, the properties of this versatile material can be tailored to specific

applications, from cutting tools to wear-resistant components.[2][4] This document summarizes

key quantitative data, details experimental protocols for property measurement, and visualizes

the influential relationships between composition, microstructure, and performance.

Core Physical Properties of Cobalt Tungsten
Carbide
The physical characteristics of cobalt tungsten carbide are a composite of its constituent

materials: the hard and brittle tungsten carbide (WC) and the tough, ductile cobalt (Co) binder.

[1] The resulting cemented carbide exhibits a unique combination of hardness, strength, and

resistance to wear and fracture.[1][2] The following tables present a summary of the key

physical properties of various grades of cobalt tungsten carbide.

Table 1: General Physical Properties of Cobalt and Tungsten Carbide
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Property Cobalt (Co) Tungsten Carbide (WC)

Density 8.92 g/cm³[5] 15.6 g/cm³[5]

Melting Point 1,495 °C[1][5] 2,785 °C[5] - 2,870 °C[6]

Boiling Point 2,927 °C[1][5] 6,000 °C[1][5][6]

Young's Modulus 207 GPa[7] 450 - 700 GPa[6][7][8]

Electrical Resistivity ~0.06 µΩ·m ~0.2 µΩ·m[6][8]

Table 2: Physical Properties of Cobalt Tungsten Carbide Composites

Property
WC-Co (6%
Co)

WC-Co (10%
Co)

WC-Co (12%
Co)

WC-Co (17%
Co)

Density
14.9 - 15.0

g/cm³[9]
14.5 g/cm³ 14.4 g/cm³[10]

13.9-14.2

g/cm³[11]

Hardness

(Vickers)

~1550 - 1600

HV30[12]
~92.0 HRA

900-1100

DPH300[10]

750-950

DPH300[13]

Young's Modulus
~600 - 630

GPa[9][12]
~577 GPa[14] - -

Thermal

Conductivity
~100 W/(m·K)[9]

Decreases with

increasing Co

content[15][16]

Decreases with

increasing Co

content[15][16]

Decreases with

increasing Co

content[15][16]

Electrical

Resistivity
~20 µΩ·cm[17]

Increases with

increasing Co

content[18][19]

Increases with

increasing Co

content[18][19]

Increases with

increasing Co

content[18][19]

Compressive

Strength

~4585 - 6200

MPa[9]
~4171 MPa - -

Tensile Strength ~1440 MPa[12] - - -

Experimental Protocols for Property Determination
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Accurate characterization of the physical properties of cobalt tungsten carbide is crucial for

material selection and application development. Standardized testing methodologies are

employed to ensure reliable and reproducible results.

Hardness Testing
The hardness of cobalt tungsten carbide is a critical measure of its resistance to localized

plastic deformation.

Methodology: The most common method for determining the hardness of cemented carbides

is the Vickers hardness test.[20] This method involves indenting the test material with a

diamond indenter, in the form of a right pyramid with a square base and an angle of 136

degrees between opposite faces, subjected to a load of 1 to 100 kgf. The two diagonals of

the indentation left in the surface of the material after removal of the load are measured

using a microscope and their average is calculated. The area of the sloping surface of the

indentation is calculated. The Vickers hardness is the quotient obtained by dividing the kgf

load by the square mm area of indentation.

Standard: ASTM E384 - Standard Test Method for Microindentation Hardness of Materials.

Density Measurement
The density of a sintered cobalt tungsten carbide part is a key indicator of the quality of the

sintering process and the absence of porosity.

Methodology: The Archimedes method is a widely used technique for determining the density

of solid materials. The procedure involves weighing the dry sample in air, and then weighing

the sample while it is submerged in a liquid of known density (typically distilled water). The

density of the sample is then calculated using the formula:

ρ = (m_air * ρ_liquid) / (m_air - m_liquid) where ρ is the density of the sample, m_air is the

mass of the sample in air, m_liquid is the mass of the sample in the liquid, and ρ_liquid is

the density of the liquid.

Standard: ISO 3369 - Impermeable sintered metal materials and hardmetals —

Determination of density.
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Thermal Property Measurement
Thermal conductivity and thermal expansion are important properties, especially for

applications involving high temperatures or thermal cycling.

Methodology:

Thermal Conductivity: The laser flash method is a common technique for measuring the

thermal diffusivity of a material, from which the thermal conductivity can be calculated.[15]

In this method, a short pulse of energy from a laser is used to heat one side of a small,

disc-shaped sample. The temperature rise on the opposite face of the sample is measured

as a function of time using an infrared detector. The thermal diffusivity is then calculated

from this temperature-time data.

Thermal Expansion: Dilatometry is used to measure the change in dimensions of a

material as a function of temperature.[15] A sample is heated in a furnace, and its change

in length is measured by a sensitive displacement transducer. The coefficient of thermal

expansion can be determined from the slope of the length change versus temperature

curve.

Standard: ASTM E1461 - Standard Test Method for Thermal Diffusivity by the Flash Method.

Visualizing Material Relationships
The interplay between the composition (cobalt content), microstructure (tungsten carbide grain

size), and the resulting physical properties is a defining characteristic of cobalt tungsten

carbide. The following diagrams illustrate these fundamental relationships.
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Caption: Relationship between composition, microstructure, and key mechanical properties.
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Caption: Experimental workflow for Vickers hardness testing of cobalt tungsten carbide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

2. Tungsten Carbide Cobalt – Wissensplattform nanopartikel.info [nanopartikel.info]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15486054?utm_src=pdf-body-img
https://www.benchchem.com/product/b15486054?utm_src=pdf-custom-synthesis
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/cobalttungstencarbide.pdf
https://nanopartikel.info/en/knowledge/materials/tungsten-carbide-cobalt/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. azonano.com [azonano.com]

4. carbideprocessors.com [carbideprocessors.com]

5. Table 5, Properties of Cobalt and Tungsten Carbide - 15th Report on Carcinogens - NCBI
Bookshelf [ncbi.nlm.nih.gov]

6. nanorh.com [nanorh.com]

7. engineeringtoolbox.com [engineeringtoolbox.com]

8. nanorh.com [nanorh.com]

9. carbideprobes.com [carbideprobes.com]

10. Standard Density 88/12 Tungsten Carbide Cobalt - Cincinnati Thermal Spray | Applied
Innovation™| CTS, Inc. [cts-inc.net]

11. The Density of Tungsten Carbide [zzbetter.com]

12. azom.com [azom.com]

13. Standard Density 83/17 Tungsten Carbide Cobalt - Cincinnati Thermal Spray | Applied
Innovation™| CTS, Inc. [cts-inc.net]

14. scispace.com [scispace.com]

15. researchgate.net [researchgate.net]

16. shop.machinemfg.com [shop.machinemfg.com]

17. Tungsten carbide electrical and magnetic properties [hyperionmt.com]

18. researchgate.net [researchgate.net]

19. Electrical Conductivity Of Tungsten Carbide - Tungsten Carbide, Wolfram Carbide,
Cemented Carbide Products, Manufacturers [wolframcarbide.com]

20. youtube.com [youtube.com]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Cobalt
Tungsten Carbide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486054#physical-properties-of-cobalt-tungsten-
carbide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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